Cas no 54774-98-0 (5-Methyl-2-(propylthio)pyrimidin-4(1h)-one)

• Product Name: 5-Methyl-2-(propylthio)pyrimidin-4(1h)-one
• CAS No: 54774-98-0
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 2187577
• PubChem ID: 588347
• Update Time: 2025-04-21

5-Methyl-2-(propylthio)pyrimidin-4(1h)-one Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(propylthio)pyrimidin-4(1h)-one
• NHTAMNOBPJXCAB-UHFFFAOYSA-N
• 5-Methyl-2-(propylsulfanyl)-4-pyrimidinol #
• 54774-98-0
• 4(1H)-Pyrimidinone, 5-methyl-2-(propylthio)-
• DB-306769

• Inchi： 1S/C8H12N2OS/c1-3-4-12-8-9-5-6(2)7(11)10-8/h5H,3-4H2,1-2H3,(H,9,10,11)
• InChI Key： NHTAMNOBPJXCAB-UHFFFAOYSA-N
• SMILES： S(C1=NC=C(C)C(N1)=O)CCC

Computed Properties

• Exact Mass: 184.06703418Da
• Monoisotopic Mass: 184.06703418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų